Cas no 741662-55-5 (L-Proline,3-(1-methylethyl)-, methyl ester, (3S)-)

• Product Name: L-Proline,3-(1-methylethyl)-, methyl ester, (3S)-
• CAS No: 741662-55-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 560253
• PubChem ID: 15516052
• Update Time: 2025-04-19

L-Proline,3-(1-methylethyl)-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• L-Proline,3-(1-methylethyl)-, methyl ester, (3S)-
• L-Proline, 3-(1-methylethyl)-, methyl ester, (3S)- (9CI)
• (2S,3S)-Methyl 3-isopropylpyrrolidine-2-carboxylate
• 741662-55-5

• Inchi： 1S/C9H17NO2/c1-6(2)7-4-5-10-8(7)9(11)12-3/h6-8,10H,4-5H2,1-3H3/t7-,8-/m0/s1
• InChI Key： GVHWEFYSGMOSKP-YUMQZZPRSA-N
• SMILES： O(C)C([C@@H]1[C@H](C(C)C)CCN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų